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Compound of Interest

2,6-Dibromo-4-isopropylbenzoic
Compound Name: o
aci

cat. No.: B6287577

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. It is not a substitute for a formal Safety Data Sheet (SDS). Users should
always consult the most current SDS for any chemical before use and perform a thorough risk
assessment.

Introduction

2,6-Dibromo-4-isopropylbenzoic acid is a halogenated aromatic carboxylic acid. While
specific safety and toxicological data for this compound are not readily available, its structural
similarity to other substituted benzoic acids suggests that it should be handled with care. This
guide provides a summary of the known properties of this compound and inferred safety and
handling procedures based on data from analogous compounds.

Chemical and Physical Properties

A summary of the available identifying information for 2,6-Dibromo-4-isopropylbenzoic acid
is provided below.
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Property Value Reference
CAS Number 2484889-02-1 [1]
Molecular Formula C10H10Br202

Molecular Weight 321.99 g/mol [1]

Physical Form Solid (inferred)

Purity 97% (as available from some o

suppliers)

Hazard Identification and Classification

A specific Safety Data Sheet (SDS) for 2,6-Dibromo-4-isopropylbenzoic acid is not publicly
available. Therefore, the hazard profile has been inferred from the known hazards of
structurally similar compounds, including 4-isopropylbenzoic acid and various isomers of
dibromobenzoic acid.

Summary of Inferred Hazards:

Based on the hazard classifications of analogous compounds, 2,6-Dibromo-4-
isopropylbenzoic acid should be considered as potentially:

Harmful if swallowed.[2]

Causing skin irritation.[2][3][4][5][6][ 71[8][9]

Causing serious eye irritation.[2][3][4][5][6][7][8][9]

May cause respiratory irritation.[3][4][5][6][71[8][9]

The table below summarizes the GHS hazard classifications for several analogous compounds.
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Compound GHS Hazard Classifications

Skin irritation (Category 2), Serious eye irritation
) ) (Category 2), Specific target organ toxicity —
4-1sopropylbenzoic acid ] )
single exposure (Category 3), Respiratory tract

irritation.[3][4]

Acute toxicity, Oral (Category 4), Skin irritation

Category 2), Serious eye irritation (Category 2),
2,6-Dibromobenzoic acid ( g y2) y- ) ) ( gory 2)

Specific target organ toxicity — single exposure

(Category 3).[2]

Skin irritation (Category 2), Serious eye irritation
2,5-Dibromobenzoic acid (Category 2), Specific target organ toxicity —

single exposure (Category 3).[6][8]

Skin irritation (Category 2), Serious eye irritation
2,4-Dibromobenzoic acid (Category 2A), Specific target organ toxicity —
single exposure (Category 3).[7][9]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

The following protocols are recommended for handling 2,6-Dibromo-4-isopropylbenzoic acid

in a laboratory setting.
4.1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder or creating solutions.[3][5]
o Ensure that eyewash stations and safety showers are readily accessible.[2]
4.2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[5]
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» Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile).
Inspect gloves for any signs of degradation before use.[3][5]

» Respiratory Protection: If working outside of a fume hood or if dust is generated, use a
NIOSH-approved respirator with a particulate filter.[5]

4.3. General Handling Procedures:

e Avoid inhalation of dust.[3][5]

o Avoid contact with skin and eyes.[3][5]

e Wash hands thoroughly after handling.[5]

» Do not eat, drink, or smoke in the laboratory.

+ Keep the container tightly closed when not in use.[5]
e Minimize dust generation during handling.[5]

4.4. First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[3][5]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation persists, seek medical attention.[3][5]

e In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[3][5]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[5]
4.5. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
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» Store away from incompatible materials such as strong oxidizing agents.
4.6. Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

Workflow for Safe Handling of 2,6-Dibromo-4-
isopropylbenzoic Acid

The following diagram illustrates a logical workflow for the safe handling of 2,6-Dibromo-4-
isopropylbenzoic acid in a research setting.

Click to download full resolution via product page

Safe handling workflow for 2,6-Dibromo-4-isopropylbenzoic acid.

Conclusion

While specific toxicological data for 2,6-Dibromo-4-isopropylbenzoic acid is limited, a
conservative approach to handling based on the known hazards of similar compounds is
essential for ensuring laboratory safety. Researchers should treat this compound as a potential
irritant to the skin, eyes, and respiratory system, and as potentially harmful if ingested.
Adherence to the handling protocols and personal protective equipment recommendations
outlined in this guide will help to minimize the risk of exposure and ensure a safe working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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